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Compound of Interest

Compound Name: Thymine-15N2

Cat. No.: B12389653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Thymine-15N2, an

isotopically labeled compound crucial for various research applications. Adherence to these

guidelines is paramount to ensure personnel safety and maintain the integrity of experiments.

Chemical and Physical Properties
Thymine-15N2 is a stable, non-radioactive isotopically labeled form of thymine. The nitrogen

atoms at positions 1 and 3 of the pyrimidine ring are replaced with the Nitrogen-15 (¹⁵N)

isotope. Understanding its fundamental properties is the first step toward safe handling.

Property Value Source

Molecular Formula C₅H₆¹⁵N₂O₂ [1][2]

Molecular Weight 128.10 g/mol [1][2]

Appearance Solid (likely a powder) [3]

Purity ≥98%

Storage Temperature Room temperature

Storage Conditions

Store away from light and

moisture in a tightly closed

container.
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Hazard Identification and Toxicology
While extensive toxicological data for Thymine-15N2 is not available, the hazards are

considered to be similar to that of unlabeled thymine. The primary risks are associated with the

inhalation and direct contact with the powdered form.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact. May be harmful

if absorbed through the skin.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following

recommendations are based on standard laboratory practices for handling powdered chemical

compounds.
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Risk Assessment

PPE Selection

Handling Thymine-15N2 Powder? Handling small (<1g) or large (>1g) quantities? Is local exhaust ventilation (e.g., fume hood) available and in use?

Nitrile Gloves
Yes

Lab Coat

Yes

Safety Goggles

Yes

For large quantities or poor ventilation:
NIOSH-approved Respirator

No

Small or Large Quantity

Click to download full resolution via product page

Figure 1: Decision workflow for selecting appropriate Personal Protective Equipment (PPE)
when handling Thymine-15N2.

Handling and Storage Procedures
Proper handling and storage are essential to prevent contamination and degradation of

Thymine-15N2.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of

dust and aerosols.

Avoid breathing dust.

Avoid contact with skin and eyes.

Use appropriate PPE as outlined in the section above.
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Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

Protect from light and moisture.

Store at room temperature.

Experimental Workflow: Weighing and Solubilizing
Thymine-15N2 Powder
This general protocol outlines the safe handling of Thymine-15N2 powder for the preparation

of a stock solution.
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Preparation

Handling in Fume Hood

Final Steps

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Prepare clean, static-free weighing dish and spatula

Pre-label microcentrifuge tube or vial

Transfer required amount of
Thymine-15N2 to weighing dish

Carefully transfer weighed powder to the pre-labeled tube

Add appropriate solvent to the tube

Vortex or sonicate to ensure complete dissolution

Seal the stock solution, label with concentration and date

Clean all equipment and the work area

Dispose of waste according to institutional guidelines

Click to download full resolution via product page
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Figure 2: A generalized experimental workflow for the safe weighing and solubilization of
Thymine-15N2 powder.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines and seek medical attention.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid

breathing dust. Evacuate personnel to a safe area.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Sweep up the spilled material without creating dust. Place in a

suitable, closed container for disposal.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. The product itself does not burn.

Special Hazards: No specific data is available.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations
Dispose of Thymine-15N2 and any contaminated materials in accordance with federal, state,

and local environmental regulations. It is recommended to contact a licensed professional

waste disposal service.

Disclaimer
This guide is intended for informational purposes only and is based on currently available data.

It is the responsibility of the user to conduct a thorough risk assessment before handling

Thymine-15N2 and to ensure that all safety precautions are in place. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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